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Compound of Interest

Compound Name: (4-Bromopyridin-3-yl)methanol

Cat. No.: B177157

Physical Properties of (4-Bromopyridin-3-
yl)methanol: A Technical Guide

This technical guide provides an in-depth overview of the physical properties of (4-
Bromopyridin-3-yl)methanol, with a specific focus on its solubility and melting point. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Physical Properties

(4-Bromopyridin-3-yl)methanol, a substituted pyridine derivative, is a valuable intermediate in
the synthesis of various chemical entities. Understanding its physical properties is crucial for its
handling, application in synthetic protocols, and for predicting its behavior in various matrices.

Data Summary

The known quantitative physical property data for (4-Bromopyridin-3-yl)methanol is
summarized in the table below. It is important to note that while solubility data is available, an
experimentally determined melting point has not been widely reported in the cited literature.
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Physical Property Value Source

Molecular Formula CeHeBrNO ChemBK[1]

Molar Mass 188.02 g/mol ChemBK[1]

Boiling Point 302.8+27.0 °C (Predicted) ChemBK][1]
Solubility 0.368 mg/mL Bide Pharmatech[2]
Melting Point No data available BLD Pharmatech[3]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
melting point and solubility of organic compounds like (4-Bromopyridin-3-yl)methanol.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. It is a key indicator of purity, with pure crystalline compounds typically exhibiting a sharp
melting point range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the crystalline (4-Bromopyridin-3-yl)methanol is
finely powdered using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming
for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
accurate observation.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has completely
liquefied is recorded as the end of the melting range.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of a compound is typically determined by observing its behavior in various

solvents.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Analytical balance

Spatula

Procedure:

Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL) is added to a clean,
dry test tube.
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» Solute Addition: A pre-weighed amount of (4-Bromopyridin-3-yl)methanol (e.g., 10 mg) is
added to the solvent.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 60 seconds) using a vortex
mixer or by continuous stirring with a stirring rod.

o Observation: The sample is visually inspected to determine if it has completely dissolved. If
the solid is no longer visible, it is considered soluble. If solid particles remain, it is deemed
insoluble or partially soluble.

o Quantitative Analysis (Optional): For a precise solubility measurement, a saturated solution
is prepared, and the concentration of the dissolved solute is determined using analytical
techniques such as HPLC or UV-Vis spectroscopy.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the determination of the physical
properties of (4-Bromopyridin-3-yl)methanol.
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Caption: Experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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